Cas no 848696-60-6 (1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-)

• Product Name: 1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-
• CAS No: 848696-60-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 3217408
• PubChem ID: 21882987
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-
• 848696-60-6
• SCHEMBL282111
• PYLAZXZBHFHZDM-UHFFFAOYSA-N
• 6-Bromomethyl-1-methyl-1H-benzotriazole
• DB-382993
• 6-(bromomethyl)-1-methyl-1h-benzotriazole

• Inchi： 1S/C8H8BrN3/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5H2,1H3
• InChI Key： PYLAZXZBHFHZDM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

• Exact Mass: 224.99016Da
• Monoisotopic Mass: 224.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų